molecular formula C18H12O4 B12692116 6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo(a,i)biphenylene-6,7-dione CAS No. 5248-11-3

6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo(a,i)biphenylene-6,7-dione

Cat. No.: B12692116
CAS No.: 5248-11-3
M. Wt: 292.3 g/mol
InChI Key: LLDOJHIQWQQUIQ-UHFFFAOYSA-N
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Description

6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo(a,i)biphenylene-6,7-dione is a complex organic compound known for its unique structure and properties. It is characterized by the presence of two oxygen atoms and a biphenylene core, which contribute to its distinct chemical behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo(a,i)biphenylene-6,7-dione typically involves multi-step organic reactions. The process often starts with the preparation of intermediate compounds, which are then subjected to cyclization and oxidation reactions to form the final product. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, play a crucial role in optimizing the yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. These methods are designed to ensure consistent quality and high efficiency. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo(a,i)biphenylene-6,7-dione undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. Reaction conditions, such as solvent choice and temperature, are critical in determining the outcome of these reactions .

Major Products

The major products formed from these reactions vary based on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce hydroquinone-like compounds .

Scientific Research Applications

6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo(a,i)biphenylene-6,7-dione has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo(a,i)biphenylene-6,7-dione involves its interaction with various molecular targets. The compound can act as an electron donor or acceptor, influencing redox reactions and cellular signaling pathways. Its biphenylene core allows it to interact with enzymes and other proteins, potentially modulating their activity.

Comparison with Similar Compounds

Similar Compounds

    6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo[a,i]biphenylene-6,7-dione: A stereoisomer with similar properties but different spatial arrangement.

    Dibenzo[a,i]biphenylene: A related compound lacking the oxygen atoms, which affects its reactivity and applications.

Uniqueness

6a,6b,12b,12c-Tetrahydro-5,8-dioxa-dibenzo(a,i)biphenylene-6,7-dione stands out due to its unique combination of oxygen atoms and biphenylene core. This structure imparts distinct chemical and physical properties, making it valuable in various research and industrial applications.

Properties

CAS No.

5248-11-3

Molecular Formula

C18H12O4

Molecular Weight

292.3 g/mol

IUPAC Name

9,14-dioxapentacyclo[10.8.0.02,11.03,8.015,20]icosa-3,5,7,15,17,19-hexaene-10,13-dione

InChI

InChI=1S/C18H12O4/c19-17-15-13(9-5-1-3-7-11(9)21-17)14-10-6-2-4-8-12(10)22-18(20)16(14)15/h1-8,13-16H

InChI Key

LLDOJHIQWQQUIQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C3C4C(C3C(=O)O2)C(=O)OC5=CC=CC=C45

Origin of Product

United States

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